3-Chloro-5-fluorobenzonitrile

• IUPAC Name: 3-chloro-5-fluorobenzonitrile
• InChI: InChI=1S/C7H3ClFN/c8-6-1-5(4-10)2-7(9)3-6/h1-3H
• InChI Key: GIKLRWNRBOLRDV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Cl)C#N
• Molecular Formula: C7H3ClFN
• DSSTOX Substance ID: DTXSID80370531
• Molecular Weight: 155.55 g/mol
• CAS No.: 327056-73-5

Description

3-Chloro-5-fluorobenzonitrile is a chemical compound with the molecular formula C7H3ClFN. It has a molecular weight of 155.55 g/mol. The compound appears as a white to light yellow crystal powder.

Molecular Structure Analysis

The InChI string of this compound is InChI=1S/C7H3ClFN/c8-6-1-5(4-10)2-7(9)3-6/h1-3H. Its canonical SMILES string is C1=C(C=C(C=C1F)Cl)C#N. These strings provide a way to represent the molecule’s structure using text.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm³. Its boiling point is 195.0±20.0 °C at 760 mmHg. The compound has a topological polar surface area of 23.8 Ų and a molar refractivity of 36.3±0.4 cm³.

Scientific Research Applications

Synthesis and Halogen-Exchange Reactions

• Synthesis of Fluorobenzonitriles : Research by Suzuki and Kimura (1991, 1992) demonstrates the synthesis of various fluorobenzonitriles, including 3,4-difluorobenzonitrile, through halogen-exchange reactions. These processes involve the use of compounds like 4-chloro-3-fluorobenzonitrile as intermediates, highlighting the role of chloro-fluorobenzonitriles in synthesizing fluorinated organic compounds (Suzuki & Kimura, 1991); (Suzuki & Kimura, 1992).

Structural and Electronic Properties

• Energetic and Structural Study : Ribeiro da Silva et al. (2012) conducted an energetic and structural study of monofluorobenzonitriles, providing insights into the thermodynamic and electronic properties of these compounds. Such studies are essential for understanding the behavior of chloro-fluorobenzonitriles in various chemical environments (Ribeiro da Silva, Monte, Rocha, & Cimas, 2012).

Chemical Crystallography

• Molecular Structure Analysis : Aldeborgh et al. (2014) explored the molecular structures of several small molecule organic compounds, including 3-chloro-2-fluorobenzonitrile. X-ray diffraction studies revealed various intermolecular interactions, such as hydrogen bonding and halogen–halogen interactions, which are crucial for understanding the chemical behavior of chloro-fluorobenzonitriles (Aldeborgh, George, Howe, Lowman, Moustakas, Strunsky, & Tanski, 2014).

Polymer Chemistry

• Preparation of Polyarylether Copolymers : Mercer et al. (1994, 1997) developed a method for preparing polyarylether alternating copolymers containing pendent cyano groups. They discovered that activated aryl fluorides in compounds like 2-chloro-6-fluorobenzonitrile could be displaced by phenoxides to yield products like 3-chloro-2-cyanophenyl ethers. These findings are significant for the synthesis of high-performance polymers (Mercer, Mckenzie, Easteal, & Moses, 1994); (Mercer, Easteal, & Brumǎ, 1997).

Safety and Hazards

This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding inhalation of dusts, wearing protective equipment, and washing off immediately with plenty of water in case of skin contact.

Biochemical Analysis

Biochemical Properties

3-Chloro-5-fluorobenzonitrile plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit the synthesis of noncellulosic extracellular polysaccharides in marine diatoms . This inhibition affects the motility and adhesion of these diatoms, indicating that this compound can interfere with polysaccharide synthesis pathways.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, in marine diatoms, the compound inhibits extracellular adhesive production, leading to a loss of motility and permanent adhesion . This suggests that this compound can disrupt normal cellular functions by interfering with the production of essential extracellular components.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It inhibits enzyme activity by binding to the active sites of enzymes involved in polysaccharide synthesis . This binding prevents the enzymes from catalyzing their respective reactions, leading to a decrease in polysaccharide production. Additionally, this compound may affect gene expression by interacting with transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard conditions, but it can degrade over extended periods . Long-term exposure to this compound has been shown to cause persistent changes in cellular function, such as sustained inhibition of polysaccharide synthesis in marine diatoms . These temporal effects highlight the importance of considering the duration of exposure when studying the compound’s biochemical properties.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular functions. At higher doses, it can cause significant inhibition of enzyme activity and disruption of cellular processes . Toxic or adverse effects, such as cell death or tissue damage, may occur at very high doses. These dosage-dependent effects underscore the need for careful dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that are essential for polysaccharide synthesis . By inhibiting these enzymes, the compound can alter metabolic flux and affect the levels of metabolites involved in polysaccharide production. This disruption of metabolic pathways can have downstream effects on cellular functions and overall organismal health.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These transporters facilitate the movement of the compound across cellular membranes, allowing it to reach its target sites. The localization and accumulation of this compound within specific cellular compartments can influence its activity and effectiveness in inhibiting enzyme activity.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Once localized, this compound can interact with its target enzymes and proteins, leading to the inhibition of polysaccharide synthesis and other cellular processes.

Synthesis routes and methods

Procedure details

A mixture of 1-bromo-3-chloro-5-fluorobenzene (25.0 g, 120 mmol), zinc cyanide (8.45 g, 72 mmol) zinc (dust, 235 mg, 3.6 mmol), [1,1′Bis(diphenylphosphino)ferrocene] dichloropalladium(II), complex with dichloromethane (1:1) (1.5 g, 1.8 mmol) in N,N-dimethylformamide (70 ml) was heated at reflux for 1 hour. After cooling the reaction was diluted with ethyl acetate and extracted with water and brine. Silica gel chromatography afforded 15.9g (85%) 3-chloro-5-fluorobenzonitrile.